Cas no 2228875-94-1 (3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine)

• Product Name: 3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine
• CAS No: 2228875-94-1
• MF: C₁₄H₁₅F₂NO
• MW: 251.271810770035
• CID: 5762281
• PubChem ID: 165637375
• Update Time: 2025-06-14

3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1974465
• 3,3-difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine
• 2228875-94-1
• 3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine

• Inchi： 1S/C14H15F2NO/c1-18-12-7-6-10-4-2-3-5-11(10)13(12)14(15,16)8-9-17/h2-7H,8-9,17H2,1H3
• InChI Key： XQZULPJMJMDEQB-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1C(=CC=C2C=CC=CC=12)OC)F

Computed Properties

• Exact Mass: 251.11217043g/mol
• Monoisotopic Mass: 251.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine

Exploring the Chemistry and Applications of 3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine (CAS No. 2228875-94-1)

The compound 3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine (CAS No. 2228875-94-1) is a fluorinated organic molecule with a unique structural framework. Its chemical structure combines a naphthalene core with a difluorinated propylamine side chain, making it a subject of interest in pharmaceutical and materials science research. The presence of fluorine atoms and a methoxy group enhances its potential for diverse applications, ranging from drug development to advanced material synthesis.

In recent years, the demand for fluorinated compounds has surged due to their exceptional stability, bioavailability, and metabolic resistance. Researchers are particularly intrigued by how the difluoro moiety in 3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine influences its interactions with biological targets. This compound's naphthalene backbone also contributes to its aromatic properties, which are valuable in designing fluorescent probes or small-molecule inhibitors for therapeutic purposes.

The synthesis of CAS No. 2228875-94-1 involves multi-step organic reactions, often starting with functionalized naphthalene derivatives. Key steps include electrophilic aromatic substitution and amine protection/deprotection strategies. Its purity and yield are critical for ensuring reproducibility in research, especially when exploring its structure-activity relationships (SAR). Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound.

From an industrial perspective, 3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine aligns with the growing trend of green chemistry. Researchers are investigating solvent-free or catalytic methods to reduce waste during its production. Additionally, its potential as a building block for bioconjugation or polymer modification has sparked interest in nanotechnology and biomedical engineering circles.

Frequently asked questions about this compound include: "How does the methoxy group affect its solubility?" or "What are the latest advancements in scaling up its synthesis?" These queries reflect the broader scientific community's focus on optimizing fluorinated amines for real-world applications. As computational tools like molecular docking advance, predicting the behavior of CAS No. 2228875-94-1 in complex systems becomes increasingly feasible.

In summary, 3,3-Difluoro-3-(2-methoxynaphthalen-1-yl)propan-1-amine represents a compelling case study at the intersection of medicinal chemistry and material science. Its versatile structure and functional groups offer ample opportunities for innovation, whether in designing next-generation therapeutics or functional materials. Ongoing research will likely uncover new dimensions of its utility, reinforcing its relevance in modern scientific endeavors.